Cas no 1260013-24-8 (6,7-difluoro-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1260013-24-8
• MF: C₈H₄F₂O₂
• MW: 170.112969398499
• CID: 4583154
• PubChem ID: 63037259
• Update Time: 2025-10-29

6,7-difluoro-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C8H4F2O2/c9-5-2-1-4-6(11)3-12-8(4)7(5)10/h1-2H,3H2
• InChI Key： MQAMYXXHEDSDBQ-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(F)=CC=C2C(=O)C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 273.9±40.0 °C at 760 mmHg
• Flash Point: 115.8±22.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6,7-difluoro-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one

Introduction to 6,7-Difluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1260013-24-8)

6,7-Difluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1260013-24-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of fluorine atoms at the 6 and 7 positions imparts specific properties that make it an interesting candidate for further research and development.

The chemical structure of 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one is defined by its molecular formula C₉H₅F₂O₂. The compound features a benzofuran core with two fluorine substituents and a ketone group. The fluorine atoms contribute to the molecule's electronic properties, enhancing its reactivity and stability. The ketone group provides additional functionalization sites, making it amenable to various chemical transformations.

In the realm of medicinal chemistry, 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of benzofurans with fluorine substituents demonstrated significant inhibition of cancer cell growth in vitro. This finding underscores the potential of 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one as a scaffold for developing novel therapeutic agents.

Beyond its medicinal applications, 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one has also found utility in materials science. The unique electronic properties of fluorinated benzofurans make them suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 highlighted the use of fluorinated benzofurans as electron acceptors in organic solar cells. These materials exhibit high electron mobility and good stability under various environmental conditions, making them attractive candidates for next-generation photovoltaic technologies.

The synthesis of 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the reaction of 6,7-difluorobenzofuran with an appropriate electrophile to introduce the ketone functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound. For example, a green chemistry approach using catalytic systems has been developed to reduce waste generation and improve yield.

The physical properties of 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one, such as its melting point and solubility characteristics, are crucial for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility in organic solvents like dichloromethane and dimethylformamide makes it suitable for various chemical reactions and material processing techniques.

In conclusion, 6,7-difluoro-2,3-dihydro-1-benzofuran-3-one (CAS No. 1260013-24-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups offer opportunities for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.